2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 2-[4-(hydroxymethyl)-1,3-benzoxazol-2-yl]acetic acid
• InChI: InChI=1S/C10H9NO4/c12-5-6-2-1-3-7-10(6)11-8(15-7)4-9(13)14/h1-3,12H,4-5H2,(H,13,14)
• InChI Key: MMWRBBOGODUVPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC(=N2)CC(=O)O)CO

Description

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid is a compound belonging to the benzoxazole family. Benzoxazoles are heterocyclic compounds containing both nitrogen and oxygen atoms in their ring structure. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid typically involves the reaction of 2-(benzo[d]oxazol-2-yl)aniline with various aldehydes in the presence of methanol . Another method involves the refluxing of 2-(benzo[d]oxazol-2-yl)aniline with malonic acid and phosphorous oxychloride at temperatures between 60-80°C .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach involves large-scale synthesis using the aforementioned synthetic routes, with optimization for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The benzoxazole ring can undergo substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens, alkyl halides, and other electrophiles are used under various conditions.

Major Products Formed

Oxidation: Formation of 2-(4-(Carboxymethyl)benzo[d]oxazol-2-yl)acetic acid.

Reduction: Formation of reduced benzoxazole derivatives.

Substitution: Formation of substituted benzoxazole derivatives.

Scientific Research Applications

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and antimicrobial properties.

Industry: Used in the development of new materials and as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound is known to interact with prostaglandin H2 synthase (PGHS) protein and trypsin enzyme, exhibiting anti-inflammatory and proteinase inhibitory activities . Molecular docking studies have shown good binding affinity towards these proteins, suggesting its potential as a therapeutic agent .

Comparison with Similar Compounds

Similar Compounds

2-(2,4-Dichloroquinolin-8-yl)benzo[d]oxazole: Synthesized by refluxing 2-(benzo[d]oxazol-2-yl)aniline with malonic acid and phosphorous oxychloride.

2-(Benzo[d]oxazol-2-yl)aniline: A precursor in the synthesis of various benzoxazole derivatives.

Uniqueness

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid is unique due to its hydroxymethyl group, which imparts distinct chemical reactivity and biological activity compared to other benzoxazole derivatives. This uniqueness makes it a valuable compound for research and development in various scientific fields .